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Compound of Interest

Compound Name: Iox2 sodium

Cat. No.: B15576147 Get Quote

Application Notes and Protocols: Iox2 Sodium
Salt
For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation and use of Iox2
sodium salt, a potent inhibitor of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase domain

(PHD) enzymes. Iox2 is a valuable chemical probe for studying the physiological and

pathological roles of the HIF pathway, which is integral to cellular responses to hypoxia and is

implicated in various processes such as angiogenesis, erythropoiesis, and cancer progression.

This document offers detailed protocols for stock solution preparation, experimental workflows

for cell-based assays, and a summary of the key physicochemical properties of Iox2 sodium
salt.

Physicochemical Properties and Data Presentation
Iox2 sodium salt offers advantages in aqueous solubility compared to its free acid counterpart,

making it a suitable choice for various experimental setups. The following table summarizes the

key quantitative data for Iox2 sodium salt.
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Property Value Source

Molecular Formula C₁₉H₁₅N₂NaO₅ [1]

Molecular Weight 374.32 g/mol [1][2]

CAS Number 2377239-85-3 [1]

Aqueous Solubility Higher than Iox2 free acid [1][2]

Organic Solvent Solubility Soluble in DMSO [1][2]

IC₅₀ for PHD2 22 nM [3]

Recommended Storage
-20°C or -80°C for long-term

storage
[2]

Stock Solution Stability

Stable for extended periods in

DMSO at -20°C or -80°C.

Avoid repeated freeze-thaw

cycles.

[2]

Experimental Protocols
I. Preparation of 10 mM Iox2 Sodium Salt Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Iox2 sodium salt, a

common starting concentration for in vitro experiments.

Materials:

Iox2 sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile water

Vortex mixer

Sterile microcentrifuge tubes

Procedure:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, dissolve 3.74 mg of

Iox2 sodium salt (MW: 374.32 g/mol ) in 1 mL of solvent.[2]

Dissolution:

Using DMSO (Recommended for most in vitro applications): Add 1 mL of anhydrous

DMSO to the vial containing 3.74 mg of Iox2 sodium salt.

Using sterile water: Add 1 mL of sterile water to the vial. If using water, ensure the final pH

of the solution is neutral to basic to maintain solubility.[2]

Vortexing: Vortex the solution thoroughly until the Iox2 sodium salt is completely dissolved.

[2] Gentle sonication can also be used to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2] Store the aliquots at -20°C or

-80°C for long-term stability.[2]

II. In Vitro Cell-Based Assay for HIF-1α Stabilization
This protocol outlines a general procedure for treating cultured cells with Iox2 to assess the

stabilization of HIF-1α.

Materials:

Cultured cells (e.g., HeLa, MCF-7)

Complete cell culture medium

Iox2 sodium salt stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS), ice-cold

Cell lysis buffer and protease inhibitors

Procedure:
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Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach

the desired confluency (typically 70-80%).[2]

Preparation of Working Solution: Dilute the 10 mM Iox2 stock solution in pre-warmed

complete culture medium to the desired final working concentrations (e.g., 1, 10, 50 µM).[2] It

is crucial to also prepare a vehicle control using the same final concentration of DMSO as

the highest Iox2 treatment.[2]

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of Iox2 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 4, 8, or 24 hours) under normoxic

conditions (21% O₂).[2]

Cell Lysis: After incubation, wash the cells with ice-cold PBS.[2] Subsequently, lyse the cells

using an appropriate lysis buffer containing protease inhibitors to prepare cell lysates for

downstream analysis (e.g., Western blotting for HIF-1α).

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams, generated using the DOT language, illustrate the mechanism of action

of Iox2 and a typical experimental workflow.
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Caption: Mechanism of Iox2-mediated HIF-1α stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Step-by-step guide for Iox2 sodium stock solution
preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576147#step-by-step-guide-for-iox2-sodium-stock-
solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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